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For Researchers, Scientists, and Drug Development Professionals

Introduction

Metasequirin D is a naturally occurring norlignan compound first identified in the stems and
leaves of Metasequoia glyptostroboides, a unique deciduous conifer often referred to as the
dawn redwood.[1] This technical guide provides a comprehensive overview of the early
scientific studies on Metasequirin D, with a focus on its isolation, structural characterization,
and initial biological evaluations. The information presented herein is intended to serve as a
foundational resource for researchers and professionals in the fields of natural product
chemistry, pharmacology, and drug development.

Physicochemical Properties and Structural
Elucidation

Metasequirin D was first isolated and characterized as a new norlignan by Dong et al. in 2011.
[2] The structural determination was accomplished through a combination of spectroscopic
techniques.

Summary of Physicochemical Data
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Property Description Reference
Appearance Colorless gum [3]
Molecular Formula C21H2607 [4]
Molecular Weight 390.43 g/mol [4]
Optical Rotation [a]D [3]

Spectroscopic Data

The structural framework of Metasequirin D was established using High-Resolution
Electrospray lonization Mass Spectrometry (HRESIMS) and Nuclear Magnetic Resonance
(NMR) spectroscopy.[4]

o HRESIMS: The high-resolution mass spectrometry data provided the exact mass of the
molecule, which was crucial in determining its elemental composition.[4]

e 1H NMR: The proton NMR spectrum revealed the chemical environment of the hydrogen
atoms within the molecule, providing insights into its connectivity and stereochemistry.[4]

Experimental Protocols

The following sections detail the methodologies employed in the initial studies of Metasequirin
D, based on the available information.

Isolation of Metasequirin D

While the full, detailed protocol from the primary literature is not publicly available, the general
procedure for isolating compounds like Metasequirin D from Metasequoia glyptostroboides
involves several steps. The workflow diagram below illustrates a typical extraction and isolation
process for natural products.
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Caption: A generalized workflow for the extraction and isolation of Metasequirin D.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1145687?utm_src=pdf-body-img
https://www.benchchem.com/product/b1145687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Structural Characterization

The elucidation of Metasequirin D's structure relied on standard analytical techniques in
natural product chemistry.

e Mass Spectrometry (MS): HRESIMS was used to determine the exact molecular weight and
elemental formula of the compound.[4]

e Nuclear Magnetic Resonance (NMR): *H NMR and other 2D NMR techniques (such as
COSY, HSQC, and HMBC) were employed to establish the connectivity of atoms and the
overall structure of the molecule.[4]

o Optical Rotation: The optical rotation was measured to determine the stereochemical
properties of the molecule.[1]

Early Biological Activity Studies

The initial research on Metasequirin D included an evaluation of its cytotoxic effects against a
panel of human tumor cell lines.[2]

Cytotoxicity Screening

In the primary study by Dong et al. (2011), Metasequirin D, along with other isolated
compounds, was assessed for its cytotoxic activity.[2]

Experimental Protocol:

While the specific details of the cytotoxicity assay are not available in the public domain, a
typical protocol for such a screening involves:

e Cell Lines: A panel of five human tumor cell lines was used.[2]

o Assay Method: A standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) or SRB (sulforhodamine B) assay is commonly used to assess
cell viability.

o Data Analysis: The results are typically expressed as IC50 values, which represent the
concentration of the compound required to inhibit the growth of 50% of the cancer cells.
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Results:

The abstract of the primary publication states that all isolated compounds were evaluated for
cytotoxicity.[2] However, the specific quantitative data (IC50 values) for Metasequirin D against
the tested cell lines are not available in the reviewed literature.

Context of Biological Activity of Metasequoia
glyptostroboides Constituents

While specific data on Metasequirin D is limited, extracts and other compounds from
Metasequoia glyptostroboides have been reported to possess a range of biological activities,
which may provide context for future research on Metasequirin D.

Metasequoia glyptostroboides
Extracts and Compounds

A A

Antioxidant Activity Neuroprotective Effects Anticancer Activity Anti-Amyloidogenic Effects

Click to download full resolution via product page
Caption: Reported biological activities of extracts and compounds from M. glyptostroboides.

Extracts from the leaves have demonstrated antioxidant and neuroprotective effects.[5] Other
studies have reported anti-amyloidogenic and anticancer activities for various compounds
isolated from this plant.[5][6]

Conclusion and Future Directions

Metasequirin D is a norlignan natural product that has been isolated from Metasequoia
glyptostroboides and structurally characterized. Early studies initiated the investigation of its
biological activity, specifically its cytotoxicity against human cancer cell lines. However, detailed
quantitative data on its biological effects remain to be fully disclosed in the public domain.

Future research should focus on:
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Comprehensive Biological Screening: Evaluating Metasequirin D in a broader range of
biological assays to identify its primary mechanism of action.

Total Synthesis: Developing a synthetic route to Metasequirin D to enable further
pharmacological studies and the generation of analogues.

Investigation of Signaling Pathways: Elucidating the molecular targets and signaling
pathways modulated by Metasequirin D to understand its potential therapeutic applications.

This technical guide summarizes the foundational knowledge on Metasequirin D, providing a

basis for further exploration of this and other bioactive compounds from the unique "living

fossil," Metasequoia glyptostroboides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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